Cas no 864723-38-6 (1-Vinyl-1H-pyrazole-4-carbaldehyde)
864723-38-6 structure
Product Name:1-Vinyl-1H-pyrazole-4-carbaldehyde
CAS No:864723-38-6
MF:C6H6N2O
MW:122.12464094162
MDL:MFCD12198430
CID:1087435
PubChem ID:37134534
Update Time:2025-04-20
1-Vinyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-Vinyl-1H-pyrazole-4-carbaldehyde
- 1-ethenylpyrazole-4-carbaldehyde
- 1-vinyl-1H-pyrazole-4-carbaldehyde(SALTDATA: FREE)
- 864723-38-6
- DTXSID60653233
- BS-36104
- EN300-183212
- 1-Ethenyl-1H-pyrazole-4-carbaldehyde
- Z1201626383
- MFCD12198430
- 1H-Pyrazole-4-carboxaldehyde, 1-ethenyl-
- SCHEMBL4758908
- 1-vinyl-4-formylpyrazole
- CS-0456497
- AKOS006345069
- PRSLZFDVLMBABM-UHFFFAOYSA-N
- G85371
-
- MDL: MFCD12198430
- Inchi: 1S/C6H6N2O/c1-2-8-4-6(5-9)3-7-8/h2-5H,1H2
- InChI Key: PRSLZFDVLMBABM-UHFFFAOYSA-N
- SMILES: O=CC1C=NN(C=C)C=1
Computed Properties
- Exact Mass: 122.04800
- Monoisotopic Mass: 122.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89000
- LogP: 0.79610
1-Vinyl-1H-pyrazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B563900-50mg |
1-Vinyl-1H-pyrazole-4-carbaldehyde |
864723-38-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B563900-100mg |
1-Vinyl-1H-pyrazole-4-carbaldehyde |
864723-38-6 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B563900-500mg |
1-Vinyl-1H-pyrazole-4-carbaldehyde |
864723-38-6 | 500mg |
$ 135.00 | 2022-06-07 | ||
| Apollo Scientific | OR931741-250mg |
1-Vinyl-1H-pyrazole-4-carbaldehyde |
864723-38-6 | 95% | 250mg |
£150.00 | 2023-09-02 | |
| Apollo Scientific | OR931741-1g |
1-Vinyl-1H-pyrazole-4-carbaldehyde |
864723-38-6 | 95% | 1g |
£370.00 | 2023-09-02 | |
| abcr | AB266808-1 g |
1-Vinyl-1H-pyrazole-4-carbaldehyde |
864723-38-6 | 1g |
€95.50 | 2022-03-25 | ||
| abcr | AB266808-5 g |
1-Vinyl-1H-pyrazole-4-carbaldehyde |
864723-38-6 | 5g |
€215.50 | 2022-03-25 | ||
| abcr | AB266808-10 g |
1-Vinyl-1H-pyrazole-4-carbaldehyde |
864723-38-6 | 10g |
€341.10 | 2022-03-25 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-473481-100 mg |
1-Vinyl-1H-pyrazole-4-carbaldehyde, |
864723-38-6 | 100MG |
¥526.00 | 2023-07-11 | ||
| Enamine | EN300-183212-1.0g |
1-ethenyl-1H-pyrazole-4-carbaldehyde |
864723-38-6 | 93% | 1g |
$0.0 | 2023-06-07 |
1-Vinyl-1H-pyrazole-4-carbaldehyde Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
864723-38-6 (1-Vinyl-1H-pyrazole-4-carbaldehyde) Related Products
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